![molecular formula C22H20FN3O2S B2778264 N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide CAS No. 898452-37-4](/img/structure/B2778264.png)
N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, also known as FIIN-4, is a small molecule inhibitor that has been developed to target the oncogenic protein kinases. It has shown promising results in preclinical studies and has the potential to become a valuable tool for cancer treatment.
Scientific Research Applications
Modulation of Feeding and Arousal
N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide and its derivatives have shown potential in modulating feeding and arousal. Compounds similar in structure have been evaluated in binge eating models in rats, revealing their role in compulsive food consumption, potentially through orexin-1 receptor mechanisms (Piccoli et al., 2012).
Synthesis for SARS-CoV-2 Treatment
Research into the synthesis of related compounds, such as N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, has been conducted due to similarities to Brequinar, a compound used in SARS-CoV-2 treatment trials (Manolov et al., 2020).
Melatonin Receptor Research
This compound has been utilized in the study of melatonin receptors. Derivatives have been synthesized and evaluated for binding affinity and intrinsic activity at melatonin receptors, specifically targeting the MT2 receptor, indicating potential for therapeutic applications (Mesangeau et al., 2011).
Study of Sigma Receptors
The compound's structure has been examined for its affinity towards sigma receptors. Research involving similar compounds indicates selective sigma 2 ligand properties with potential implications in anxiolytic activities (Perregaard et al., 1995).
Application in Fluorescence Switching
Studies have shown the potential of similar compounds in fluorescence switching, particularly in the near-infrared (NIR) region, which could have applications in the development of optical sensors and devices (Seo et al., 2014).
Antimicrobial Research
Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities, showing potential against Mycobacterium smegmatis, suggesting a role in the development of new antimicrobial agents (Yolal et al., 2012).
properties
IUPAC Name |
N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N'-(4-fluorophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN3O2S/c23-16-7-9-17(10-8-16)25-22(28)21(27)24-14-19(20-6-3-13-29-20)26-12-11-15-4-1-2-5-18(15)26/h1-10,13,19H,11-12,14H2,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIUZNSQXGULVCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC=C(C=C3)F)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.